Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
-
- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
-
- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:132577-23-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
-
Hui Li,Wenwen Wang,Jiaojun Tan,Chunmei Li,Qiuyu Zhang RSC Adv., 2015,5, 45459-45466
-
Heejin Lee,Hae-Jo Kim Org. Biomol. Chem., 2013,11, 5012-5016
-
Harry R. Allcock Soft Matter, 2012,8, 7521-7532
-
Sara Gomez Sanz,Liam McMillan,James McGregor,J. Axel Zeitler,Nabil Al-Yassir,Sulaiman Al-Khattaf,Lynn F. Gladden Catal. Sci. Technol., 2015,5, 3782-3797
-
Ling-Jie Kong,Ming-Fei Pan,Guo-Zhen Fang,Xin-lei He,Yin-qiang Xia,Shuo Wang RSC Adv., 2015,5, 11498-11505
-
7. Front cover
-
Yong Yao,Yang Wang,Feihe Huang Chem. Sci., 2014,5, 4312-4316
-
Heike M. A. Ehmann,Thomas Kellner,Oliver Werzer CrystEngComm, 2014,16, 4950-4954
-
Yabin Yan,Yanlong Yu,Di Wu,Yajun Yang,Yaan Cao Nanoscale, 2016,8, 949-958
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
- 503612-47-3(Apixaban)
- 1074549-89-5(1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-6,7-dihydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1686149-74-5(1-(4-Methoxyphenyl)-6-[4-(5-methyl-2-oxo-1-piperidinyl)phenyl]-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1421823-20-2(Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)
- 1423803-24-0(6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1449510-64-8(Apixaban Impurity 26)
- 1801881-17-3(Apixaban Impurity 23)
- 503612-74-6
- 1620494-29-2(Apixaban Impurity 29)
- 1620494-31-6(Apixaban Impurity 47)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
